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Introduction

Cyanide is a potent and rapidly acting poison that inhibits cellular respiration by binding to
cytochrome c oxidase, leading to cellular hypoxia and, if left untreated, rapid death.[1][2]
Sodium thiosulfate is a well-established antidote for cyanide poisoning.[3] It functions as a
sulfur donor for the endogenous mitochondrial enzyme rhodanese (thiosulfate
sulfurtransferase), which catalyzes the conversion of toxic cyanide (CN~) to the significantly
less toxic and readily excretable thiocyanate (SCN™).[3][4] This document provides detailed
application notes, experimental protocols, and quantitative data to guide research and
development of sodium thiosulfate as a cyanide countermeasure.

Mechanism of Action

The primary mechanism of action of sodium thiosulfate in cyanide detoxification involves the
enzymatic transfer of a sulfane sulfur atom from thiosulfate to cyanide. This reaction is
catalyzed by the enzyme rhodanese, which is predominantly found in the liver and kidneys.[3]
The detoxification process can be summarized by the following reaction:

CN~ + S2032- » SCN~ + SO32~ (catalyzed by Rhodanese)[3]

This reaction converts the highly toxic cyanide ion into thiocyanate, a compound that is
approximately 200 times less toxic and can be excreted in the urine.[5] While this is the main
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pathway, non-enzymatic conversion of cyanide to thiocyanate by sodium thiosulfate can also
occur at high concentrations, particularly at an alkaline pH.[6]

Signaling Pathway and Detoxification Workflow

The following diagrams illustrate the cellular mechanism of cyanide toxicity and the
detoxification pathway facilitated by sodium thiosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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